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Introduction
Glyphosate, chemically known as N-(phosphonomethyl)glycine, is a broad-spectrum systemic

herbicide and crop desiccant.[1] It is an organophosphorus compound, specifically a

phosphonate.[1] First introduced for agricultural use in 1974 by Monsanto under the trade

name Roundup, it has become one of the most widely used herbicides globally.[1] Its efficacy

stems from its ability to inhibit a key enzyme in the shikimate pathway, which is essential for the

synthesis of aromatic amino acids in plants and some microorganisms.[1][2][3] This pathway is

absent in animals, which is a primary reason for its relatively low direct toxicity to mammals.[1]

[4][5]

This guide provides a comprehensive overview of the chemical structure, physicochemical

properties, mode of action, toxicological profile, and environmental fate of glyphosate. It also

includes a representative experimental protocol for evaluating its herbicidal efficacy.
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Glyphosate is an aminophosphonic acid and a derivative of the amino acid glycine.[1] The

molecule possesses both a phosphonic acid and a carboxylic acid moiety, as well as an amine

group.[1] This structure allows it to exist as a series of rapidly interchanging zwitterions

depending on the pH of the solution.[1][6] For commercial formulations, glyphosate is typically

converted into a salt, such as an isopropylamine or potassium salt, to improve its handling and

solubility.[1][7]

Chemical Identity
Identifier Value

IUPAC Name N-(Phosphonomethyl)glycine

Systematic IUPAC Name [(Phosphonomethyl)amino]acetic acid

CAS Number 1071-83-6 (free acid)

Molecular Formula C₃H₈NO₅P

Molecular Weight 169.07 g/mol

Physicochemical Properties
Property Value Reference

Melting Point 200 °C [8]

Water Solubility 11.6 g/L at 25°C [9]

Vapor Pressure Low; non-volatile [10]

pKa Values 2.0, 2.6, 5.6, 10.6 [1]

LogP (Octanol-Water Partition

Coefficient)
<-3.2 at 20°C [9]

Mode of Action: Inhibition of the Shikimate Pathway
Glyphosate's herbicidal activity is due to its specific inhibition of the enzyme 5-

enolpyruvylshikimate-3-phosphate synthase (EPSPS).[1][2][3] This enzyme is a key component

of the shikimate pathway, which is responsible for the biosynthesis of the aromatic amino acids

phenylalanine, tyrosine, and tryptophan in plants, fungi, and bacteria.[1][2][3][4][5]
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The inhibition of EPSPS leads to an accumulation of shikimate in plant tissues, diverting

energy and resources from other essential processes.[1] Without the necessary aromatic

amino acids for protein synthesis and the production of other crucial secondary metabolites,

the plant's growth is halted, and it eventually dies over a period of several days.[1][3]

Glyphosate is absorbed through the foliage and translocated throughout the plant, making it

effective against actively growing plants.[1][9]
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Caption: Inhibition of the Shikimate Pathway by Glyphosate.

Experimental Protocols: Herbicide Efficacy Dose-
Response Study
To determine the efficacy of a herbicide like glyphosate, a dose-response study is a

fundamental experimental approach. The following protocol outlines a typical methodology for a

greenhouse-based study.

Objective
To determine the median lethal dose (LD50) of glyphosate on a target weed species.

Materials
Target weed seedlings (e.g., Amaranthus retroflexus) at a consistent growth stage (e.g., 4-6

leaf stage).

Pots filled with a standardized soil mix.
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Glyphosate formulation of known concentration.

Precision sprayer calibrated to deliver a consistent volume.

Greenhouse with controlled temperature, humidity, and photoperiod.

Deionized water for dilutions.

Appropriate personal protective equipment (PPE).

Methodology
Plant Propagation: Grow the target weed species from seed in pots under controlled

greenhouse conditions until they reach the desired growth stage.

Treatment Preparation: Prepare a series of glyphosate dilutions from the stock solution. A

logarithmic series of concentrations is typically used to span a range from no effect to

complete mortality (e.g., 0, 0.25x, 0.5x, 1x, 2x, 4x the recommended field application rate).

An untreated control (water only) is mandatory.

Experimental Design: Arrange the potted plants in a randomized complete block design to

minimize the effects of environmental gradients within the greenhouse. Each treatment level

should have a sufficient number of replicates (e.g., 4-6 pots per treatment).

Herbicide Application: Apply the prepared glyphosate solutions to the plants using a

calibrated sprayer to ensure uniform coverage.

Incubation: Return the treated plants to the greenhouse and maintain them under controlled

conditions for the duration of the experiment (typically 14-21 days).

Data Collection: Assess plant mortality and biomass at regular intervals. At the end of the

experiment, harvest the above-ground biomass for each plant, dry it in an oven, and record

the dry weight.

Data Analysis: Analyze the mortality or biomass reduction data using probit or log-logistic

regression to calculate the LD50 value, which is the dose of glyphosate required to kill 50%

of the test population.
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Caption: Workflow for a Herbicide Efficacy Dose-Response Study.

Toxicological Profile
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Glyphosate is considered to have low to very low acute toxicity in mammals.[1] The primary

route of exposure for the general population is through diet, although occupational exposure

can occur through inhalation and dermal contact.[3]

Acute Toxicity Data
Species Route

LD50 (mg/kg
body weight)

Toxicity
Classification

Reference

Rat Oral > 4,320 - 5,000 Low [1][11][12]

Mouse Oral > 10,000 Low [1][11]

Goat Oral 3,530 Low [1][11]

Rabbit Dermal > 2,000 - 5,000 Low [1][11]

Note: Toxicity can vary depending on the specific salt formulation and the presence of

surfactants in the commercial product.[13]

Environmental Fate
The environmental persistence and mobility of glyphosate are influenced by soil type and

climate conditions.[1]

Soil: Glyphosate strongly adsorbs to soil particles, which generally limits its mobility and

leaching into groundwater.[1][10][14] The primary route of dissipation from soil is through

microbial degradation, with a typical field half-life of around 47 days, though it can range

from two to 197 days.[1][15] The main degradation product is aminomethylphosphonic acid

(AMPA), which also strongly adsorbs to soil.[1][15]

Water: If glyphosate reaches surface water, for instance through runoff after a heavy rainfall

event shortly after application, it is not readily broken down by water or sunlight.[1][15] It will

eventually adsorb to sediments where it undergoes microbial degradation similar to that in

soil.[15]

Bioaccumulation: Due to its high water solubility, glyphosate does not bioaccumulate in

organisms.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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